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Compound of Interest

Compound Name: Triethylene glycol dinitrate

Cat. No.: B090936

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of
Triethylene Glycol Dinitrate (TEGDN), a nitrate ester with applications as an energetic

plasticizer in explosives and propellants.[1] The information is presented to be a valuable
resource for professionals in research, science, and drug development.

Core Physical and Chemical Properties

Triethylene glycol dinitrate (TEGDN) is a pale yellow, oily liquid.[1][2][3] Chemically, it is an
ether and a nitrated alcohol ester derived from triethylene glycol.[1][3] While it shares explosive
properties with nitroglycerin, its distinct chemical structure results in different physical and
safety characteristics.[3] Notably, TEGDN is considered more stable than other nitrated
compounds like nitroglycerin.[3][4]

TEGDN is soluble in organic solvents but has limited solubility in water.[4] Its chemical stability
is superior to that of nitroglycerin and nitrocellulose.[5]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of
Triethylene Glycol Dinitrate.
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Property Value Units Source(s)
Molecular Formula C6H12N208 [31[41[6]
Molecular Weight 240.17 g/mol [2][3][6]
Appearance Pale yellow, oily liquid [1112][3]
Density 1.33 g/cm3 [1112]
Specific Gravity 1.335 g/cm3 [5]
Melting Point -19 °C [1112]
Solidification Point -19 °C [5]
Boiling Point 327 °C (at 760 mmHg) [5]
Decomposition
Temperature 228 °C (at 760 mmHg) [3][5]
Flash Point 146.9 °C [5]
Viscosity 13.2 cP (at 20°C) [5]
11.90 cP (at 20°C) [3]
Vapor Pressure 0.001 mmHg [5]
0.003 mmHg (at 25°C) [3]
Water Solubility 7,430 mg/L (at 25°C) [2]
0.03 M [3]
Nitrogen Content 11.67 % [5]
Oxygen Balance -66.7 % [5]
Octanol-Water
Partition Coefficient 0.79 [2]
(log Kow)

Experimental Protocols
© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s577945
https://cymitquimica.com/cas/111-22-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylene-glycol_-dinitrate
https://www.benchchem.com/product/b090936
https://www.smolecule.com/products/s577945
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylene-glycol_-dinitrate
https://en.wikipedia.org/wiki/Triethylene_glycol_dinitrate
https://www.benchchem.com/product/b090936
https://www.smolecule.com/products/s577945
https://en.wikipedia.org/wiki/Triethylene_glycol_dinitrate
https://www.benchchem.com/product/b090936
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://en.wikipedia.org/wiki/Triethylene_glycol_dinitrate
https://www.benchchem.com/product/b090936
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.smolecule.com/products/s577945
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.smolecule.com/products/s577945
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.smolecule.com/products/s577945
https://www.benchchem.com/product/b090936
https://www.smolecule.com/products/s577945
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.benchchem.com/product/b090936
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the determination of the physical properties of TEGDN are
not readily available in the public domain. However, standard methods as defined by
organizations like ASTM (American Society for Testing and Materials) and ISO (International
Organization for Standardization) are typically employed for such characterizations.

The synthesis of TEGDN generally involves the nitration of triethylene glycol using a mixed acid
of nitric and sulfuric acids.[2] The process requires careful control of parameters such as the
molar ratio of nitric acid to glycol and the reaction temperature to achieve high yields.[2]
Purification of the crude product typically involves several washing steps with water to remove
residual acids, and may also include solvent extraction and vacuum distillation to achieve high

purity.[2][7]

Visualizations

The following diagrams illustrate key processes and logical relationships related to Triethylene
Glycol Dinitrate.
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TEGDN Synthesis and Purification Workflow
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General Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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